Cas no 617-02-7 (o-Tolyl benzoate)

• Product Name: o-Tolyl benzoate
• CAS No: 617-02-7
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 82740
• PubChem ID: 69231
• Update Time: 2025-04-18

o-Tolyl benzoate Chemical and Physical Properties

Names and Identifiers

• o-Tolyl benzoate
• o-Tolyl benzoate (Benzoic acid o-tolyl ester)
• Benzoic acid o-tolyl ester
• NS00034771
• NSC-6043
• NSC 6043
• 2-TOLYL BENZOATE
• NSC6043
• DTXSID30210695
• o-Tolylbenzoate
• AI3-03809
• O-CRESYL BENZOATE
• Benzoic acid, 2-methylphenyl ester
• CRESYL BENZOATE, O-
• SCHEMBL1284160
• Benzoic acid, o-tolyl ester
• 2-Methylphenyl benzoate #
• EINECS 210-501-8
• W-109578
• 2-Cresyl benzoate
• Q63396341
• 2-Methylphenyl benzoate
• (2-methylphenyl) benzoate
• Q2UE89RH5U
• AS-76211
• toluene benzoate
• ORTHO-TOLYL BENZOATE
• A868646
• AKOS003042856
• 617-02-7
• UNII-Q2UE89RH5U
• 210-501-8
• DTXCID60133186

• MDL： MFCD00041330
• Inchi： 1S/C14H12O2/c1-11-7-5-6-10-13(11)16-14(15)12-8-3-2-4-9-12/h2-10H,1H3
• InChI Key： YPMKPCAILYDVBN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC=CC=1C
• BRN： 1873222

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1,091 g/cm3
• Boiling Point: 170-172°C 11mm
• Flash Point: 170-172°C/11mm
• Refractive Index: 1.5700
• PSA: 26.30000
• LogP: 3.21420
• Solubility: Not available

o-Tolyl benzoate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25